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Compound of Interest

Compound Name: 2-(Piperidin-3-YL)pyridine

Cat. No.: B1590756

An In-Depth Technical Guide to 2-(Piperidin-3-YL)pyridine

Introduction

2-(Piperidin-3-YL)pyridine, a heterocyclic compound, has garnered significant interest within
the scientific community, particularly in the fields of medicinal chemistry and pharmacology. Its
structural motif, featuring a pyridine ring linked to a piperidine ring, serves as a versatile
scaffold for the development of novel therapeutic agents. This guide provides a comprehensive
overview of the essential physicochemical properties, synthesis, and analytical considerations
for this compound, tailored for researchers and professionals in drug discovery and
development.

Physicochemical Properties

The fundamental characteristics of a compound are crucial for its identification, handling, and
application in experimental settings. For 2-(Piperidin-3-YL)pyridine, the key identifiers are its
CAS (Chemical Abstracts Service) number and molecular weight. These properties are
summarized in the table below. It is important to note that slight variations in naming
conventions exist in literature and commercial sources; for instance, the compound is
sometimes referred to as 3-(2-Pyridyl)piperidine.
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Property Value

CAS Number 40864-10-6[1]
Molecular Formula C1OHL14AN2[1][2][3][4]1I5]
Molecular Weight 162.23 g/mol [1][3][4][5]

Synthesis and Workflow

The synthesis of 2-(Piperidin-3-YL)pyridine is a critical process for its availability in research
and development. While various synthetic routes may exist, a common approach involves the
chemical modification of pyridine and piperidine precursors. The selection of a specific
synthetic pathway often depends on factors such as the availability of starting materials,
desired yield, and scalability.

A generalized workflow for the synthesis and purification of 2-(Piperidin-3-YL)pyridine is
outlined below. This process typically begins with the coupling of appropriately functionalized
pyridine and piperidine derivatives, followed by reaction work-up and purification steps to
isolate the final product of high purity.
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Caption: A generalized workflow for the synthesis and purification of 2-(Piperidin-3-

YL)pyridine.

Analytical Characterization

To ensure the identity and purity of synthesized 2-(Piperidin-3-YL)pyridine, a suite of

analytical techniques is employed. These methods are essential for quality control and for the

accurate interpretation of experimental results in subsequent biological or chemical assays.

Key Analytical Techniques:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
molecular structure, including the connectivity of atoms and the stereochemistry of the
compound.

e Mass Spectrometry (MS): Determines the molecular weight of the compound and can be
used to elucidate its structure through fragmentation analysis.

o High-Performance Liquid Chromatography (HPLC): A powerful technique for assessing the
purity of the compound and for quantifying its concentration in various matrices.

The following diagram illustrates a typical analytical workflow for the characterization of 2-
(Piperidin-3-YL)pyridine.
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Caption: A typical analytical workflow for the characterization of 2-(Piperidin-3-YL)pyridine.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
2-(Piperidin-3-YL)pyridine. While specific toxicity data may be limited, it is prudent to treat it
as a potentially hazardous substance. Standard laboratory safety practices should be followed,
including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a
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lab coat. The compound should be handled in a well-ventilated area, preferably within a fume
hood, to minimize the risk of inhalation. For detailed safety information, it is recommended to
consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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